3-(2-furyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide

Specification

• CAS No.: 1164505-96-7
• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26g/mol
• IUPAC Name: (E)-3-(furan-2-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• Standard InChI: InChI=1S/C10H9N3O2S/c1-7-12-13-10(16-7)11-9(14)5-4-8-3-2-6-15-8/h2-6H,1H3,(H,11,13,14)/b5-4+
• Standard InChI Key: YQIVJJIGTNJLTB-SNAWJCMRSA-N
• Isomeric SMILES: CC1=NN=C(S1)NC(=O)/C=C/C2=CC=CO2
• SMILES: CC1=NN=C(S1)NC(=O)C=CC2=CC=CO2
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C=CC2=CC=CO2

Introduction

3-(2-furyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide is a synthetic organic compound with a unique structure that combines a furyl ring and a thiadiazole moiety. Its chemical formula is C10H9N3O2S, and it has a molecular weight of 235.26 g/mol. This compound is of interest in various fields due to its potential biological activities and chemical properties.

Synthesis and Preparation

While specific synthesis protocols for 3-(2-furyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide are not detailed in the available literature, compounds with similar structures often involve reactions between appropriate acryloyl chlorides and amines. The synthesis typically requires careful control of reaction conditions to ensure the desired stereochemistry and purity.

Biological Activities and Potential Applications

Although specific biological activity data for 3-(2-furyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide is limited, compounds with similar structures have shown promising results in various biological assays. For instance, compounds incorporating furan and thiadiazole rings have demonstrated anticancer and antimicrobial activities. The presence of these rings in 3-(2-furyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide suggests it may exhibit similar properties, warranting further investigation.

Suppliers and Availability

The compound is available from a few global suppliers, including Alinda Chemical Ltd. in Russia. This availability facilitates research and development efforts focused on exploring its chemical and biological properties.